Cas no 17262-51-0 (Phosphine oxide,triheptyl-)

• Product Name: Phosphine oxide,triheptyl-
• CAS No: 17262-51-0
• MF: C₂₁H₄₅OP
• MW: 344.555167913437
• CID: 224793
• PubChem ID: 312418
• Update Time: 2025-04-19

Phosphine oxide,triheptyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,triheptyl-
• 1-diheptylphosphorylheptane
• AC1L7L8C
• NSC222461
• T0500-5747
• triheptylphosphine oxide
• triheptyl-phosphine oxide
• Triheptylphosphinoxid
• Triheptyl-phosphinoxid
• AKOS008024923
• DTXSID70310103
• NSC-222461
• 17262-51-0
• SCHEMBL939199
• Tri-N-heptylphosphine oxide,90+%

• Inchi： 1S/C21H45OP/c1-4-7-10-13-16-19-23(22,20-17-14-11-8-5-2)21-18-15-12-9-6-3/h4-21H2,1-3H3
• InChI Key： KNFWHHCXXKWASF-UHFFFAOYSA-N
• SMILES： P(CCCCCCC)(CCCCCCC)(CCCCCCC)=O

Computed Properties

• Exact Mass: 344.32105
• Monoisotopic Mass: 344.32080305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 8.26070